5-(4-Chloro-3-methoxycarbonylphenyl)-(2,4)-dihydroxypyrimidine, 95%

• IUPAC Name: methyl 2-chloro-5-(2,4-dioxo-1H-pyrimidin-5-yl)benzoate
• InChI: InChI=1S/C12H9ClN2O4/c1-19-11(17)7-4-6(2-3-9(7)13)8-5-14-12(18)15-10(8)16/h2-5H,1H3,(H2,14,15,16,18)
• InChI Key: GRNDEHBJNAZBFL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)C2=CNC(=O)NC2=O)Cl
• Molecular Formula: C12H9ClN2O4
• Molecular Weight: 280.66 g/mol

Description

5-(4-Chloro-3-methoxycarbonylphenyl)-(2,4)-dihydroxypyrimidine (also known as 5-CMC) is an organic compound belonging to the pyrimidine family. It is a colorless, crystalline solid with a melting point of 211°C. 5-CMC has a wide range of applications in the scientific and medical fields due to its unique properties. It has been studied for its potential to act as an anti-tumor agent and as a potential inhibitor of several enzymes involved in metabolic pathways. 5-CMC is also known to have anti-inflammatory and analgesic properties. Furthermore, it has been investigated for its potential use in the treatment of several diseases including cancer, diabetes, and Alzheimer’s disease.

Mechanism of Action

The exact mechanism of action of 5-CMC is not fully understood. However, it is thought to act by binding to certain receptors on the surface of cells, which in turn triggers a cascade of events that lead to the inhibition of certain enzymes involved in the production of prostaglandins and folate. Additionally, 5-CMC is thought to act as an anti-inflammatory agent by blocking the production of certain cytokines involved in the inflammatory response.
Biochemical and Physiological Effects
5-CMC has been studied for its potential to act as an anti-tumor agent and as an inhibitor of several enzymes involved in metabolic pathways. Additionally, it has been investigated for its potential to act as an anti-inflammatory agent. In animal studies, 5-CMC has been shown to reduce inflammation and pain in both acute and chronic models of inflammation. Furthermore, it has been shown to reduce the production of certain cytokines involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

The main advantages of using 5-CMC in laboratory experiments are its relatively low cost and ease of synthesis. Additionally, its high purity (95%) makes it an ideal choice for use in a variety of scientific research applications. However, it is important to note that 5-CMC is a highly potent compound and should be handled with caution. Additionally, due to its potential to act as an inhibitor of certain enzymes involved in metabolic pathways, it should only be used in experiments that are closely monitored and controlled.

Future Directions

There are several potential future directions for the study of 5-CMC. One potential area of research is to further investigate its potential to act as an anti-tumor agent and as an inhibitor of certain enzymes involved in metabolic pathways. Additionally, further studies could be conducted to explore its potential to act as an anti-inflammatory agent and its potential to reduce the production of certain cytokines involved in the inflammatory response. Additionally, further research could be conducted to explore the potential of 5-CMC to act as a potent inhibitor of other enzymes involved in metabolic pathways. Finally, further studies could be conducted to explore the potential of 5-CMC to act as a potential therapeutic agent for the treatment of various diseases.

Synthesis Methods

The synthesis of 5-CMC is relatively straightforward and involves the reaction of 4-chloro-3-methoxycarbonylphenol with 2,4-dihydroxypyrimidine. This reaction is carried out in aqueous acetic acid at a temperature of about 120°C. The reaction takes approximately 3 hours to complete and yields a white crystalline solid with a purity of 95%.

Scientific Research Applications

5-CMC has been investigated for its potential use in a variety of scientific research applications. It has been studied for its ability to inhibit the growth of certain types of cancer cells, as well as its potential to act as an anti-inflammatory agent. Additionally, 5-CMC has been investigated for its potential to act as a potent inhibitor of several enzymes involved in metabolic pathways. It has been studied for its potential to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of prostaglandins. Additionally, 5-CMC has been investigated for its potential to inhibit the activity of the enzyme dihydrofolate reductase (DHFR), which is involved in the production of folate.